N,N'-bis[(5-bromo-2-thienyl)methylene]-1,5-naphthalenediamine

• IUPAC Name: 1-(5-bromothiophen-2-yl)-N-[5-[(5-bromothiophen-2-yl)methylideneamino]naphthalen-1-yl]methanimine
• InChI: InChI=1S/C20H12Br2N2S2/c21-19-9-7-13(25-19)11-23-17-5-1-3-15-16(17)4-2-6-18(15)24-12-14-8-10-20(22)26-14/h1-12H
• InChI Key: HYLIBLGHYZRRDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2N=CC3=CC=C(S3)Br)C(=C1)N=CC4=CC=C(S4)Br
• Molecular Formula: C20H12Br2N2S2
• Molecular Weight: 504.3 g/mol

Description

N,N'-bis[(5-bromo-2-thienyl)methylene]-1,5-naphthalenediamine, commonly known as BTNA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of thienyl-containing Schiff bases and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of BTNA is not fully understood. However, it has been suggested that BTNA exerts its biological activities by interacting with various cellular targets, including DNA, enzymes, and proteins. BTNA has been shown to inhibit the activity of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. It has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
BTNA has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. BTNA has also been shown to exhibit antifungal activity against various fungal strains, including Candida albicans. In addition, BTNA has been found to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTNA in lab experiments is its wide range of biological activities. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the main limitations of using BTNA is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of BTNA. One potential direction is the development of new derivatives of BTNA with improved solubility and biological activity. Another potential direction is the investigation of the mechanism of action of BTNA and its potential targets. Furthermore, the potential use of BTNA as a therapeutic agent for the treatment of various diseases, including cancer, fungal infections, and bacterial infections, should be explored further.

Scientific Research Applications

BTNA has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biological activities, including anticancer, antifungal, antibacterial, and antiviral properties. BTNA has also been shown to exhibit antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of various diseases.